3-([1,1'-Biphenyl]-4-yl)-1,2,3,4-tetrahydronaphthalen-1-ol

• IUPAC Name: 3-(4-phenylphenyl)-1,2,3,4-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C22H20O/c23-22-15-20(14-19-8-4-5-9-21(19)22)18-12-10-17(11-13-18)16-6-2-1-3-7-16/h1-13,20,22-23H,14-15H2
• InChI Key: YZWIKXHPIWMMIG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C2C1O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H20O
• DSSTOX Substance ID: DTXSID40971568
• Molecular Weight: 300.4 g/mol
• CAS RN: 56181-66-9

Description

Synthesis Analysis

The synthesis of related compounds, such as N-(1,2,3,4-tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinehexanamides, has been reported, highlighting methods to elucidate structure-affinity and activity relationships for specific receptors (Leopoldo et al., 2007). Furthermore, the synthesis and characterization of dyes based on the 5-phenyl-1,2,3,4-tetrahydronaphthalene skeleton have been detailed, providing insights into two-stage synthesis reactions and spectroscopic properties (Pietrzak & Bajorek, 2013).

Molecular Structure Analysis

Studies on the crystal structure of compounds with the tetrahydronaphthalene moiety, such as 4-Phenyl-1-(2,4,5-tricyanophenyl)-1,2,3,4-tetrahydronaphthalene, have provided insights into their molecular conformations and interactions, showcasing the importance of intermolecular C—H⋯π interactions (Zhang et al., 2002).

Chemical Reactions and Properties

The reactivity of compounds such as [(1,2,3,4-Tetrahydronaphthalene)Mn(CO)3]PF6 has been explored, revealing the formation of α-position adducts with various nucleophiles, and providing a foundation for understanding the chemical behavior of similar tetrahydronaphthalene derivatives (Lee et al., 1995).

Physical Properties Analysis

Research into the crystal structures of 1-oxo-1,2-dihydronaphthalene derivatives has contributed to our understanding of the physical properties of these compounds, including their conformational characteristics and the interactions that stabilize their crystal packing (Acta Crystallographica Section E, 2017).

Chemical Properties Analysis

Investigations into the synthesis and antibacterial evaluation of 2-(4-(4-aminophenylsulfonyl)phenylamino)-3-(thiophen-2-ylthio)naphthalene-1,4-dione derivatives have provided valuable data on the chemical properties and potential applications of compounds within this chemical framework (Ravichandiran et al., 2015).

Scientific Research Applications

• Environmental Science and Pollution Research

  • Application : Polychlorinated biphenyls (PCBs) were widely used in numerous applications due to their desirable properties.
  • Method : PCBs were used primarily as electrical insulating fluids in capacitors and transformers. They were also used as hydraulic, heat transfer, and lubricating fluids. PCBs were blended with other chemicals as plasticizers and fire retardants and used in a range of products including caulks, adhesives, plastics, and carbonless copy paper.
  • Results : PCBs were manufactured from 1929 through mid-1977, although many products remained in service for decades after the manufacture of PCBs was terminated.

• Applied Physics

  • Application : Triphenylamine-based aldehydes were synthesized and tested for their suitability as photo-initiators for multi-photon lithography.
  • Method : The efficiency of the photo-polymerization was tested by two different setups and for a variety of applications.
  • Results : Based on their broad fabrication window, the well-defined 3D prints in the sub-micron range (resolution and aspect ratio), the solubility, these photo-initiators are a viable alternative to standard photo-initiators.

• Nanophotonics and Metamaterials

  • Application : Multi-photon lithography (MPL) is a laser-based additive manufacturing (ΑΜ) technique for the printing of 3D microstructures with sub-micron resolution using a computer-aided design (CAD).
  • Method : The beam of an ultrafast laser is tightly focused inside the volume of a transparent, photosensitive material comprising of a mixture of monomers/oligomers, and a small molecule, the photo-initiator (PI). The PI nonlinearly absorbs the high-intensity light, breaking up and producing radicals, which initiate photo-polymerization, confined within the beam focus (the voxel).
  • Results : The synthesis of novel polymers and high-performance PIs for MPL has been the subject of investigation during the last few years.

• Medicine and Healthcare

  • Application : Scientific research is used to develop new drugs, medical treatments, and vaccines. It is also used to understand the causes and risk factors of diseases, as well as to develop new diagnostic tools and medical devices.

Safety And Hazards

This involves identifying any risks associated with handling or exposure to the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential applications or areas of research for the compound.

Citations

Enantioselective rhodium-catalyzed hydroacylation to access the four stereoisomers of anti-rodent difenacoum

M Jacolot, S Moebs-Sanchez, F Popowycz - Tetrahedron Letters, 2017 - Elsevier

An efficient asymmetric synthesis of the four stereoisomers of difenacoum, an anticoagulant currently used as a rodenticide in racemic form, is performed using a key step of rhodium …

Number of citations: 5 www.sciencedirect.com